Cas no 2138238-16-9 (1H-Imidazole-4-carboxylic acid, 2-bromo-5-(difluoromethyl)-1-methyl-, ethyl ester)

• Product Name: 1H-Imidazole-4-carboxylic acid, 2-bromo-5-(difluoromethyl)-1-methyl-, ethyl ester
• CAS No: 2138238-16-9
• MF: C₈H₉BrF₂N₂O₂
• MW: 283.070068120956
• CID: 5259886
• Update Time: 2025-05-19

1H-Imidazole-4-carboxylic acid, 2-bromo-5-(difluoromethyl)-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 2-bromo-5-(difluoromethyl)-1-methyl-, ethyl ester

• Inchi： 1S/C8H9BrF2N2O2/c1-3-15-7(14)4-5(6(10)11)13(2)8(9)12-4/h6H,3H2,1-2H3
• InChI Key： JDCKIADMQCLKDN-UHFFFAOYSA-N
• SMILES： C1(Br)N(C)C(C(F)F)=C(C(OCC)=O)N=1

Additional information on 1H-Imidazole-4-carboxylic acid, 2-bromo-5-(difluoromethyl)-1-methyl-, ethyl ester

Introduction to 1H-Imidazole-4-carboxylic acid, 2-bromo-5-(difluoromethyl)-1-methyl-, ethyl ester (CAS No. 2138238-16-9)

1H-Imidazole-4-carboxylic acid, 2-bromo-5-(difluoromethyl)-1-methyl-, ethyl ester, identified by the CAS number 2138238-16-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the imidazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a bromo substituent at the 2-position and a difluoromethyl group at the 5-position, contribute to its unique chemical properties and potential therapeutic benefits.

The ethyl ester functionality at the 4-position of the imidazole ring not only influences the solubility and metabolic stability of the compound but also enhances its reactivity in various chemical transformations. These structural attributes make 1H-Imidazole-4-carboxylic acid, 2-bromo-5-(difluoromethyl)-1-methyl-, ethyl ester a valuable intermediate in the synthesis of more complex pharmacophores. Recent advancements in medicinal chemistry have highlighted the importance of such tailored molecular structures in developing novel therapeutic agents.

In recent years, imidazole derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The bromo and difluoromethyl groups in this compound are particularly noteworthy, as they are frequently employed in medicinal chemistry to enhance binding affinity and metabolic stability. For instance, the bromo substituent can serve as a handle for further functionalization via cross-coupling reactions, while the difluoromethyl group is known to improve pharmacokinetic properties by increasing lipophilicity and reducing metabolic clearance.

One of the most compelling aspects of 1H-Imidazole-4-carboxylic acid, 2-bromo-5-(difluoromethyl)-1-methyl-, ethyl ester is its role as a building block in the synthesis of small-molecule inhibitors targeting specific biological pathways. Recent studies have demonstrated its utility in generating compounds with potent anti-proliferative effects against certain cancer cell lines. The ability to modify the imidazole core while retaining key pharmacophoric elements allows researchers to fine-tune biological activity and selectivity. This flexibility is crucial for developing drugs with minimal off-target effects and improved therapeutic profiles.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like imidazoles in drug discovery. The structural complexity and functional diversity of these molecules make them ideal candidates for developing innovative therapies. 1H-Imidazole-4-carboxylic acid, 2-bromo-5-(difluoromethyl)-1-methyl-, ethyl ester exemplifies this trend, as it combines multiple pharmacologically relevant moieties into a single entity. Such compounds are often investigated for their potential to interact with biological targets in novel ways, leading to breakthroughs in treatment strategies.

Moreover, the synthesis of this compound involves sophisticated organic chemistry techniques that highlight its synthetic utility. The preparation process typically requires multi-step reactions, including bromination, difluoromethylation, and esterification, which showcase the compound's versatility as a synthetic intermediate. These synthetic strategies are not only relevant for producing this specific derivative but also provide insights into general methodologies for constructing complex imidazole-based scaffolds.

Recent research has also explored the pharmacological properties of related imidazole derivatives, providing a broader context for understanding the potential of 1H-Imidazole-4-carboxylic acid, 2-bromo-5-(difluoromethyl)-1-methyl-, ethyl ester. Studies have shown that modifications at different positions on the imidazole ring can significantly alter biological activity. For example, analogs with varying substituents have been found to exhibit differential effects on enzyme inhibition or receptor binding. This underscores the importance of structural optimization in drug design and highlights the need for high-quality intermediates like this compound.

The industrial significance of 1H-Imidazole-4-carboxylic acid, 2-bromo-5-(difluoromethyl)-1-methyl-, ethyl ester extends beyond academic research. Pharmaceutical companies often rely on such intermediates to accelerate their drug development pipelines. The ability to efficiently synthesize and modify this compound allows for rapid screening of numerous derivatives with potential therapeutic value. This efficiency is critical in today's competitive pharmaceutical landscape, where time-to-market can be a decisive factor.

In conclusion,1H-Imidazole-4-carboxylic acid, 2-bromo-5-(difluoromethyl)-1-methyl-, ethyl ester (CAS No. 2138238-16-9) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for imidazole derivatives,1H-Imidazole-4-carboxylic acid, 2-bromo-5-(difluoromethyl)-1-methyl-, ethyl ester is likely to play an increasingly important role in addressing unmet medical needs.